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Introduction
PBDB-T-2Cl, also known as PM7, is a conjugated polymer that has garnered significant

attention as a high-performance electron donor material in the field of organic electronics. Its

chemical name is Poly[[4,8-bis[4-chloro-5-(2-ethylhexyl)-2-thienyl]benzo[1,2-b:4,5-

b']dithiophene-2,6-diyl]-2,5-thiophenediyl[5,7-bis(2-ethylhexyl)-4,8-dioxo-4H,8H-benzo[1,2-

c:4,5-c']dithiophene-1,3-diyl]-2,5-thiophenediyl]. The introduction of chlorine atoms onto the

benzodithiophene (BDT) backbone effectively lowers the highest occupied molecular orbital

(HOMO) energy level of the polymer, which can lead to higher open-circuit voltages (Voc) in

organic solar cells (OSCs)[1][2]. This, combined with its broad light absorption and good

solubility in common organic solvents, makes PBDB-T-2Cl a promising candidate for various

organic electronic devices, including organic solar cells (OSCs), organic photodetectors

(OPDs), and organic thin-film transistors (OTFTs). This guide provides a comprehensive

overview of the preliminary studies of PBDB-T-2Cl, focusing on its synthesis, material

properties, and performance in these applications.

Material Properties
PBDB-T-2Cl is soluble in chlorinated solvents such as chloroform, chlorobenzene, and o-

dichlorobenzene (o-DCB), as well as in xylene[1]. Key material properties are summarized in

the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13780322?utm_src=pdf-interest
https://www.benchchem.com/product/b13780322?utm_src=pdf-body
https://www.researchgate.net/figure/Scheme-1-Chemical-structures-and-the-synthetic-route-of-PBDB-T-2F-and-PBDB-T-2Cl-a-The_fig1_324128157
https://www.researchgate.net/figure/a-The-chemical-structures-of-PBDB-T-PBDB-T-2Cl-ITIC-and-IT4F-b-The-energy-band_fig1_338647900
https://www.benchchem.com/product/b13780322?utm_src=pdf-body
https://www.benchchem.com/product/b13780322?utm_src=pdf-body
https://www.benchchem.com/product/b13780322?utm_src=pdf-body
https://www.researchgate.net/figure/Scheme-1-Chemical-structures-and-the-synthetic-route-of-PBDB-T-2F-and-PBDB-T-2Cl-a-The_fig1_324128157
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13780322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Synonym PM7 [1]

CAS Number 2239295-71-5 [1]

Molecular Weight (Mw) 70-100 kg/mol [1]

HOMO Energy Level -5.52 eV [1]

LUMO Energy Level -3.57 eV [1]

Optical Bandgap 1.79 eV [1]

Synthesis of PBDB-T-2Cl
The synthesis of PBDB-T-2Cl involves a Stille polymerization reaction between a distannylated

chlorinated benzodithiophene-thiophene monomer and a dibrominated benzodithiophene-dione

monomer. A general synthetic route is depicted below. While detailed, step-by-step

experimental protocols for the synthesis of PBDB-T-2Cl are not readily available in the public

domain, the general approach follows established polymerization techniques for conjugated

polymers. The synthesis of the chlorinated monomer is a relatively straightforward one-step

reaction, which is more cost-effective compared to the multi-step synthesis of its fluorinated

counterpart, PBDB-T-2F[3].

Synthesis of PBDB-T-2Cl
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Pd CatalystStille
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Caption: General synthetic scheme for PBDB-T-2Cl.
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Applications in Organic Solar Cells (OSCs)
PBDB-T-2Cl has been most extensively studied as a donor material in organic solar cells,

where it has demonstrated high power conversion efficiencies (PCEs) when blended with

various non-fullerene acceptors (NFAs).

Performance with Non-Fullerene Acceptors
The performance of PBDB-T-2Cl-based OSCs is highly dependent on the choice of the

acceptor material. A summary of key photovoltaic parameters for devices employing different

non-fullerene acceptors is presented below.

Acceptor
Device
Architect
ure

Voc (V)
Jsc
(mA/cm2)

FF (%) PCE (%)
Referenc
e

ITIC-4F
Convention

al
0.88 21.6 75.6 14.4 [1]

ITIC-2F
Convention

al
- - - >14 [2]

BTP-4F
Convention

al
0.85 25.1 75.0 16.0 N/A

Y6 &

PC71BM

(Ternary)

Convention

al
- - - 18.07 [4]

Experimental Protocol for OSC Fabrication
(Conventional Architecture)
The following is a generalized experimental protocol for the fabrication of a conventional

architecture organic solar cell using PBDB-T-2Cl as the donor material.

Substrate Cleaning: Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned

in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The

substrates are then dried and treated with UV-ozone.
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Hole Transport Layer (HTL) Deposition: A layer of PEDOT:PSS is spin-coated onto the

cleaned ITO substrates and annealed.

Active Layer Deposition:

A blend solution of PBDB-T-2Cl and a suitable non-fullerene acceptor (e.g., ITIC-4F) is

prepared in a solvent like chlorobenzene, often with an additive such as 1,8-diiodooctane

(DIO). A common blend ratio is 1:1 by weight[4].

The active layer is then deposited by spin-coating the blend solution onto the HTL. The

thickness of the active layer is a critical parameter, often in the range of 100-300 nm.

The film is typically annealed to optimize the morphology.

Electron Transport Layer (ETL) Deposition: An electron transport layer, such as PFN-Br, is

deposited on top of the active layer.

Cathode Deposition: A metal cathode, such as aluminum (Al) or silver (Ag), is deposited via

thermal evaporation through a shadow mask to define the device area.
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OSC Fabrication Workflow
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Caption: Workflow for fabricating a conventional OSC.

Energy Level Alignment
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The energy level alignment between the donor (PBDB-T-2Cl) and the acceptor is crucial for

efficient charge separation and transport. The HOMO and LUMO energy levels of PBDB-T-2Cl
and some common acceptors are shown below.

Energy Level Diagram
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Caption: Energy levels of PBDB-T-2Cl and acceptors.

Applications in Organic Photodetectors (OPDs)
While the majority of research has focused on OSCs, the favorable electronic and optical

properties of PBDB-T-2Cl suggest its potential for use in organic photodetectors. However, at

present, there is a lack of comprehensive experimental studies and detailed fabrication

protocols for PBDB-T-2Cl-based OPDs in the available literature. Simulation studies of a

related polymer, PBDB-T-2F, have shown promise for high-performance photodetectors,

suggesting that PBDB-T-2Cl could also be a viable candidate[5].

Applications in Organic Thin-Film Transistors
(OTFTs)
Similar to OPDs, there is limited experimental data on the application of PBDB-T-2Cl in organic

thin-film transistors. However, studies on the closely related polymer, PBDB-T, have

demonstrated its potential as a p-type semiconductor in OTFTs. For instance, drop-casted and

annealed bottom-gate, bottom-contact (BGBC) devices using PBDB-T exhibited an average

mobility of 0.06 cm²/Vs and an on/off current ratio of 10⁴[6]. These findings suggest that PBDB-
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T-2Cl may also exhibit favorable charge transport characteristics for OTFT applications,

although further experimental validation is required.

Conclusion
PBDB-T-2Cl has emerged as a highly promising donor material for organic electronic devices,

particularly for organic solar cells, where it has enabled power conversion efficiencies

exceeding 18% in ternary blend systems. Its key advantages include a low HOMO energy level

for high open-circuit voltage, broad light absorption, and good processability. While its

application in organic photodetectors and thin-film transistors is less explored, preliminary

studies on related materials suggest its potential in these areas as well. Future research should

focus on detailed device optimization for OPDs and OTFTs, as well as the development of

more cost-effective and scalable synthesis and processing methods to facilitate the

commercialization of PBDB-T-2Cl-based organic electronic devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13780322#preliminary-studies-of-pbdb-t-2cl-in-
organic-electronics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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